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Abstract
(-)-Tylophorine, a phenanthroindolizidine alkaloid primarily isolated from plants of the

Tylophora genus, has a rich history in traditional medicine, particularly in Ayurvedic practices,

for treating conditions like asthma, inflammation, and rheumatism.[1][2][3][4] Modern scientific

investigation has corroborated many of these traditional uses, revealing potent anti-

inflammatory, anticancer, and immunosuppressive properties.[5][6] This technical guide

provides an in-depth overview of (-)-Tylophorine, focusing on its traditional applications,

pharmacological activities, and the molecular mechanisms that underpin its therapeutic

potential. It summarizes key quantitative data, details relevant experimental protocols, and

visualizes the complex signaling pathways modulated by this promising natural compound.

Role in Traditional Medicine
Tylophora indica (also known as Tylophora asthmatica), the primary source of (-)-Tylophorine,

has been a staple in traditional medicine systems for centuries, especially in India.[1][3] Its

leaves and roots have been traditionally used to treat a variety of ailments.

Respiratory Conditions: Its most well-documented traditional use is in the management of

bronchial asthma, bronchitis, and allergies.[1][2][4] It was valued for its purported
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expectorant and bronchodilator properties.[1][6]

Inflammatory Disorders: The plant has been employed as a folk remedy for rheumatism and

arthritis, highlighting its traditional recognition as an anti-inflammatory agent.[2][3][7]

Digestive Health: Traditional applications include the treatment of diarrhea and dysentery.[2]

[3]

Other Uses: It has also been utilized for skin diseases, fever, and even as an emetic (to

induce vomiting) in larger doses.[3][7]

While its history is rich, early clinical studies on its efficacy, particularly for asthma, were often

criticized for poor design, and modern, well-designed trials have shown mixed results,

underscoring the need for continued rigorous investigation.[1]

Pharmacological Activities and Quantitative Data
(-)-Tylophorine and its synthetic analogs exhibit a broad spectrum of pharmacological

activities. The following tables summarize key quantitative data from various preclinical studies,

providing insights into its potency across different biological contexts.

Table 1: Anticancer and Anti-Angiogenic Activity
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Compound
Cell Line /
Model

Assay IC50 / GI50 Reference(s)

(-)-Tylophorine HUVEC
VEGFR2 Kinase

Assay
~9.2 μM [1]

T47D (Breast

Cancer)

Cytotoxicity

Assay
113 μM [7]

(+)-S-

Tylophorine

(DCB-3500)

NCI-60 Cell Line

Panel
Growth Inhibition ~10 nM (10⁻⁸ M) [8]

Tylophorine

Analog (DCB-

3503)

HepG2 & KB

Cells
Growth Inhibition

Potent (specific

value not stated)
[8]

Tylophorinidine
MCF-7 (Breast

Cancer)

Anti-proliferative

(MTT)
6.45 μM [9]

HepG2 (Liver

Cancer)

Anti-proliferative

(MTT)
4.77 μM [9]

HCT-116 (Colon

Cancer)

Anti-proliferative

(MTT)
20.08 μM [9]

Aurora-A Kinase Kinase Inhibition 0.6 μM [9]

Aurora-B Kinase Kinase Inhibition 1.3 μM [9]

Table 2: Anti-Inflammatory Activity
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Compound
Cell Line /
Model

Target /
Stimulant

IC50 Reference(s)

(±)-Tylophorine Raw 264.7 Cells

TNF-α

production (LPS-

induced)

125 nM [10]

Murine

Splenocytes

TNF-α

production (LPS-

induced, 4h)

35 nM [10]

S-(+)-

Tylophorine
Raw 264.7 Cells

TNF-α

production (LPS-

induced)

78 nM [10]

Murine

Splenocytes

TNF-α

production (LPS-

induced, 4h)

55 nM [10]

R-(-)-Tylophorine Raw 264.7 Cells

TNF-α

production (LPS-

induced)

430 nM [10]

(±)-Tylophorine

malate

Murine

Splenocytes

TNF-α

production (LPS-

induced, 4h)

13 nM [10]

Murine

Splenocytes

TNF-α

production (LPS-

induced, 24h)

100 nM [10]

(±)-Tylophorine

succinate

Murine

Splenocytes

TNF-α

production (LPS-

induced, 4h)

18 nM [10]

Murine

Splenocytes

TNF-α

production (LPS-

induced, 24h)

72 nM [10]

DCB-3503

(Analog)

Murine

Splenocytes

TNF-α

production (LPS-

induced, 4h)

20 nM [10]
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Murine

Splenocytes

TNF-α

production (LPS-

induced, 24h)

97 nM [10]

Key Signaling Pathways and Mechanisms of Action
(-)-Tylophorine exerts its effects by modulating several critical signaling pathways involved in

cell proliferation, inflammation, and angiogenesis.

Anti-Angiogenic Activity via VEGFR2 Inhibition
A primary mechanism for the anticancer activity of (-)-Tylophorine is the inhibition of

angiogenesis. It directly targets the Vascular Endothelial Growth Factor Receptor 2 (VEGFR2),

a key mediator of blood vessel formation. By inhibiting VEGFR2 tyrosine kinase activity,

Tylophorine blocks downstream signaling cascades.[1][11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://broadpharm.com/protocol_files/cell_viability_assays
https://www.benchchem.com/product/b1683688?utm_src=pdf-body
https://www.benchchem.com/product/b1683688?utm_src=pdf-body
https://www.researchgate.net/publication/253337240_Tylophorine_a_phenanthraindolizidine_alkaloid_isolated_from_Tylophora_indica_exerts_antiangiogenic_and_antitumor_activity_by_targeting_vascular_endothelial_growth_factor_receptor_2-mediated_angiogenes
https://pubmed.ncbi.nlm.nih.gov/23895055/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytoplasm

VEGFR2

Akt

Phosphorylates

Erk

Phosphorylates

ROS

Induces

VEGF

Binds & Activates

(-)-Tylophorine

Inhibits Kinase Activity

Cell MigrationCell Survival Cell Proliferation
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Protein Stability Pathway

Protein Translation Pathway

(-)-Tylophorine

NF-κB

PI3K

PKCδ

MKK4

JNK

c-Jun (Phosphorylated & Stable)

Phosphorylates & Stabilizes

PDK1

PP2A

eEF2 (Active)

c-Jun Translation

Sustains

Cyclin A2 Expression

Downregulates

G1 Cell Cycle Arrest
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Cytoplasm

Nucleus

Inflammatory Stimulus
(e.g., LPS)

IKK Complex

Activates

(-)-Tylophorine

Inhibits

IκBα

Phosphorylates

Ubiquitination &
Degradation

NF-κB

NF-κB

Translocation

DNA (κB sites)

Binds

Pro-inflammatory Genes
(TNF-α, IL-6, etc.)

Induces Transcription
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In Vitro Assays

Seed Cells to Confluency

Create Scratch with Pipette Tip

Wash & Add Tylophorine + VEGF

Image Wound at T=0

Incubate & Image Periodically (e.g., 16h)

Measure Wound Area & Calculate Closure Rate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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